Cas no 2228501-34-4 (1,1,1-trifluoro-3-3-(methylsulfanyl)phenylpropan-2-amine)

• Product Name: 1,1,1-trifluoro-3-3-(methylsulfanyl)phenylpropan-2-amine
• CAS No: 2228501-34-4
• MF: C₁₀H₁₂F₃NS
• MW: 235.269191741943
• CID: 5963483
• PubChem ID: 165710722
• Update Time: 2025-06-14

1,1,1-trifluoro-3-3-(methylsulfanyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-3-(methylsulfanyl)phenylpropan-2-amine
• EN300-1952592
• 2228501-34-4
• 1,1,1-trifluoro-3-[3-(methylsulfanyl)phenyl]propan-2-amine

• Inchi： 1S/C10H12F3NS/c1-15-8-4-2-3-7(5-8)6-9(14)10(11,12)13/h2-5,9H,6,14H2,1H3
• InChI Key： OYUOGUQSQIBFEL-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 235.06425505g/mol
• Monoisotopic Mass: 235.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.3Ų

Additional information on 1,1,1-trifluoro-3-3-(methylsulfanyl)phenylpropan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-(3-(Methylsulfanyl)Phenyl)Propan-2-Amine (CAS No. 2228501-34-4)

1,1,1-Trifluoro-3-(3-(methylsulfanyl)phenyl)propan-2-amine (CAS No. 2228501-34-4) is a fluorinated organic compound with a unique structural framework, combining a trifluoromethyl group and a methylsulfanylphenyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of both fluorine and sulfur atoms in its structure enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in medicinal chemistry and crop protection. Researchers are particularly interested in CAS No. 2228501-34-4 due to its potential as a building block for bioactive molecules. The compound's trifluoromethyl group is known to improve metabolic stability and membrane permeability, which are critical factors in drug development. Additionally, the methylsulfanyl substituent offers opportunities for further functionalization, enabling the synthesis of diverse derivatives.

The synthesis of 1,1,1-trifluoro-3-(3-(methylsulfanyl)phenyl)propan-2-amine typically involves multi-step reactions, including nucleophilic substitution and reductive amination. Advanced techniques such as flow chemistry and catalysis have been explored to optimize its production. Given the growing interest in sustainable chemistry, efforts are underway to develop greener synthetic routes for this compound, minimizing waste and energy consumption.

From an industrial perspective, CAS No. 2228501-34-4 is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research frequently list this compound in their portfolios, catering to clients in the pharmaceutical and agrochemical sectors. Its versatility and compatibility with various reaction conditions make it a preferred choice for structure-activity relationship (SAR) studies.

In the realm of drug discovery, 1,1,1-trifluoro-3-(3-(methylsulfanyl)phenyl)propan-2-amine has been investigated for its potential role in targeting central nervous system (CNS) disorders and metabolic diseases. The fluorine effect, which enhances binding affinity and pharmacokinetic properties, is a key factor driving its exploration. Furthermore, the compound's lipophilicity and electronic properties make it suitable for designing small-molecule inhibitors and modulators.

Environmental and regulatory considerations are also pivotal when working with fluorinated compounds. While CAS No. 2228501-34-4 is not classified as hazardous, its handling and disposal must adhere to good laboratory practices (GLP). Researchers are encouraged to explore biodegradable alternatives and eco-friendly methodologies to align with global sustainability goals.

In summary, 1,1,1-trifluoro-3-(3-(methylsulfanyl)phenyl)propan-2-amine (CAS No. 2228501-34-4) represents a promising candidate for advancing chemical innovation and therapeutic development. Its unique structural features and broad applicability underscore its importance in modern organic synthesis and materials science. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.